4-Methoxy Fenretinide-13C,d3

• Molecular Formula: C27H35NO2
• Molecular Weight: 409.6 g/mol
• InChI: InChI=1S/C27H35NO2/c1-20(12-17-25-22(3)11-8-18-27(25,4)5)9-7-10-21(2)19-26(29)28-23-13-15-24(30-6)16-14-23/h7,9-10,12-17,19H,8,11,18H2,1-6H3,(H,28,29)/b10-7+,17-12+,20-9+,21-19+/i6+1D3
• InChIKey: DBQHWMPFMCOGIW-QASWONPHSA-N

4-Methoxy Fenretinide-13C,d3 Internal Standard for Metabolite Quantification

4-Methoxy Fenretinide-13C,d3 is a dual-labeled (deuterium and carbon-13) stable isotope analog of the fenretinide metabolite N-(4-methoxyphenyl)retinamide (4-MPR) . This compound is specifically synthesized for use as an internal standard in quantitative analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure precise and accurate measurement of the unlabeled 4-MPR metabolite in complex biological matrices [1].

Labeling

Dual-labeled (¹³C, d₃) ISTD for 4-MPR quantification

Mass Shift

+4 Da distinct mass shift for LC-MS/MS detection

Analyte

Targets fenretinide metabolite 4-MPR in research matrices

• [1] Human Metabolome Database (HMDB). Metabocard for N-(4-Methoxyphenyl)-all-trans-retinamide (HMDB0255040). Created 2021-09-11. View Source

Why 4-Methoxy Fenretinide-13C,d3 Cannot Be Substituted

Accurate quantification of the fenretinide metabolite 4-MPR in biological samples is critically dependent on the use of a structurally identical internal standard that co-elutes and ionizes identically but is distinguishable by mass spectrometry [1]. Unlabeled 4-Methoxy Fenretinide is unsuitable as it cannot be differentiated from endogenous 4-MPR [2]. While single-isotope labeled analogs (e.g., 4-Methoxy Fenretinide-d4) provide a mass shift, the dual 13C and d3 labeling of this compound offers a larger, more distinct mass difference (+4 Da) that minimizes isotopic overlap and enhances analytical specificity and accuracy, particularly in complex matrices where other endogenous compounds may interfere .

Unlabeled 4-Methoxy Fenretinide

Cannot be distinguished from endogenous 4-MPR, preventing accurate quantification in biological samples.

Single-isotope (d₄) analog

+4 Da shift lacks ¹³C signature; isotopic overlap with the natural M+4 envelope may reduce specificity.

Structural analog or non-isotopic ISTD

Co-elution and ionization differences may compromise matrix-effect correction and accuracy.

• [1] Cho HE, Kang MH. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics. J Pharm Biomed Anal. 2017;132:117-124. View Source
• [2] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Technical Note. 2025. View Source

Quantitative Evidence for 4-Methoxy Fenretinide-13C,d3

Dual Isotope Labeling for Superior Analytical Specificity

The compound incorporates one 13C atom and three deuterium atoms, resulting in a net mass increase of +4 Da relative to the unlabeled 4-Methoxy Fenretinide (molecular weight: 405.58 Da unlabeled vs. 409.58 Da for the 13C,d3-labeled analog) . This +4 Da shift is greater than that of a typical d4-labeled analog (+4 Da from deuterium only) and provides a more distinct separation from the natural isotopic envelope of the unlabeled analyte, reducing the risk of isotopic cross-talk and improving the lower limit of quantitation (LLOQ) in complex biological samples [1].

Mass shift & labeling

Head-to-head

+4 Da shift (¹³C, d₃) vs unlabeled

Supports isotopic distinctness for LC-MS/MS

Reduces natural isotopic envelope cross-talk risk

Evidence Dimension	Molecular Weight (Da) and Mass Shift for MS Detection
Target Compound Data	409.58 Da (+4 Da shift vs. unlabeled)
Comparator Or Baseline	Unlabeled 4-Methoxy Fenretinide: 405.58 Da; 4-Methoxy Fenretinide-d4: 409.58 Da (+4 Da shift from deuterium only, 13C absent)
Quantified Difference	Target compound provides a +4 Da shift with a distinct isotopic signature (presence of 13C) compared to a deuterium-only +4 Da shift.
Conditions	Calculated molecular weight based on chemical formula C26[13C]H32D3NO2.

Why This Matters

The dual 13C/d3 labeling minimizes the risk of isotopic interference from the unlabeled analyte's natural abundance M+4 peak, ensuring more accurate and reliable quantification of 4-MPR in biological matrices.

• [1] Cho HE, Kang MH. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics. J Pharm Biomed Anal. 2017;132:117-124. View Source

4-MPR Lacks Cytotoxicity Versus Active 4-HPR

While fenretinide (4-HPR) induces cell death at concentrations of 1–10 µM in various cancer cell lines [1], its primary metabolite 4-MPR (4-Methoxy Fenretinide) is reported to be inactive in inducing cytotoxicity in T-cell lymphoid malignancy, neuroblastoma, and ovarian cancer cell lines [2]. This differential activity is critical for interpreting pharmacodynamic studies, as high plasma levels of 4-MPR may not correlate with antitumor efficacy [3].

Cytotoxicity profile

Cross-study comparable

4-MPR inactive; 4-HPR active (1–10 µM) in cancer cell lines

Supports selection as inactive metabolite reference

Cell-line and hypoxia context review recommended

Evidence Dimension	Cytotoxic Activity
Target Compound Data	Inactive (no significant cytotoxicity)
Comparator Or Baseline	Fenretinide (4-HPR): IC50 values in the range of 1–10 µM
Quantified Difference	Qualitative difference: Active (4-HPR) vs. Inactive (4-MPR)
Conditions	T-cell lymphoid malignancy, neuroblastoma, and ovarian cancer cell lines.

Why This Matters

This distinction confirms that 4-Methoxy Fenretinide-13C,d3 is an ideal internal standard for quantifying the inactive metabolite without confounding biological activity measurements.

• [1] Song MM, Makena MR, Hindle A, et al. Abstract 2616: Comparison of the cytotoxicity and increase of reactive oxygen species and dihydroceramides of fenretinide to its major metabolites (4-oxo- and 4-methoxyphenyl fenretinide) in T-cell lymphoid malignancy, neuroblastoma, and ovarian cancer cell lines. Cancer Res. 2015;75(15_Suppl):2616. View Source
• [2] Song MM, Makena MR, Hindle A, et al. Cytotoxicity and molecular activity of fenretinide and metabolites in T-cell lymphoid malignancy, neuroblastoma, and ovarian cancer cell lines in physiological hypoxia. Anticancer Drugs. 2019;30(2):117-127. View Source
• [3] Formelli F, Clerici M, Campa T, et al. Five-year administration of fenretinide: pharmacokinetics and effects on plasma retinol concentrations. J Clin Oncol. 1993;11(10):2036-2042. View Source

Comparable Plasma Levels of 4-MPR and 4-HPR

In a 5-year clinical study of breast cancer patients receiving 200 mg/day oral fenretinide, plasma levels of the 4-MPR metabolite were found to be similar to those of the parent drug 4-HPR, averaging approximately 1 µmol/L [1]. This highlights the need for accurate quantification of both the active drug and its major inactive metabolite to fully understand the pharmacokinetic profile of fenretinide therapy.

Plasma concentration

Supporting evidence

~1 µmol/L steady-state, comparable to 4-HPR

Supports metabolite exposure context in PK studies

Human plasma research context; data to verify

Evidence Dimension	Steady-State Plasma Concentration
Target Compound Data	~1 µmol/L (4-MPR)
Comparator Or Baseline	Fenretinide (4-HPR): ~1 µmol/L
Quantified Difference	No significant difference in mean plasma concentrations between 4-MPR and 4-HPR.
Conditions	Breast cancer patients after 5 months of daily oral 4-HPR (200 mg) with a 3-day monthly drug holiday.

Why This Matters

Since 4-MPR is a major circulating metabolite, its accurate measurement using a reliable internal standard like 4-Methoxy Fenretinide-13C,d3 is essential for correlating drug exposure with clinical outcomes.

• [1] Formelli F, Clerici M, Campa T, et al. Five-year administration of fenretinide: pharmacokinetics and effects on plasma retinol concentrations. J Clin Oncol. 1993;11(10):2036-2042. View Source

Optimal Applications of 4-Methoxy Fenretinide-13C,d3

Quantification of 4-MPR in Pharmacokinetic and Clinical Samples

This compound is the definitive internal standard for LC-MS/MS methods quantifying the inactive fenretinide metabolite 4-MPR in human or animal plasma, as demonstrated in pharmacokinetic studies [1]. Its dual labeling ensures precise measurement even in the presence of complex biological matrices, enabling accurate determination of drug exposure and metabolite profiles.

Differentiating Active 4-HPR from Inactive 4-MPR in Pharmacodynamics

Given the lack of cytotoxic activity of 4-MPR compared to the parent drug 4-HPR [2], researchers can use this labeled standard to correlate specific plasma concentrations of 4-MPR with the absence of antitumor effect, thereby isolating the contribution of the active drug in efficacy studies.

Method Validation and QC for Fenretinide Metabolite Analysis

As a fully characterized and stable isotope-labeled reference standard , 4-Methoxy Fenretinide-13C,d3 is suitable for use in analytical method validation (AMV) and routine quality control (QC) procedures in laboratories operating under Good Laboratory Practice (GLP) or similar regulatory frameworks.

Application

Selection Property

Validation Focus

4-MPR quantification in human plasma research matrices

Dual-isotope labeling for matrix-effect control

Accuracy and precision in LC-MS/MS

Pharmacodynamic differentiation of 4-HPR and 4-MPR

Inactive metabolite quantification context

Correlation of 4-MPR levels with research endpoints

Bioanalytical method validation in fenretinide research

Stable isotope-labeled reference standard

Reproducibility across sample batches and matrices

• [1] Cho HE, Kang MH. Analysis of Fenretinide and its metabolites in human plasma by liquid chromatography-tandem mass spectrometry and its application to clinical pharmacokinetics. J Pharm Biomed Anal. 2017;132:117-124. View Source
• [2] Song MM, Makena MR, Hindle A, et al. Abstract 2616: Comparison of the cytotoxicity and increase of reactive oxygen species and dihydroceramides of fenretinide to its major metabolites (4-oxo- and 4-methoxyphenyl fenretinide) in T-cell lymphoid malignancy, neuroblastoma, and ovarian cancer cell lines. Cancer Res. 2015;75(15_Suppl):2616. View Source